Cas no 1804372-40-4 (3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid)

3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 3-position, a difluoromethyl group at the 5-position, and a methoxy group at the 4-position—enhance its reactivity and selectivity as an intermediate. The carboxylic acid moiety further facilitates derivatization, enabling versatile applications in heterocyclic chemistry. This compound is particularly valued for its potential in developing bioactive molecules, owing to its balanced lipophilicity and electronic properties. High purity and stability under standard conditions make it a reliable choice for research and industrial-scale processes.

3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid structure

1804372-40-4 structure

Product Name:3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid

CAS No:1804372-40-4

MF:C₈H₆ClF₂NO₃

MW:237.587948322296

CID:4808636

Update Time:2025-05-22

3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid
- Inchi： 1S/C8H6ClF2NO3/c1-15-6-3(7(10)11)2-12-5(4(6)9)8(13)14/h2,7H,1H3,(H,13,14)
- InChI Key： OZVKWWIYKSZCRS-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)O)=NC=C(C(F)F)C=1OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
XLogP3: 1.9
Topological Polar Surface Area: 59.4

3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029052441-1g	3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid	1804372-40-4	97%	1g	$1,460.20	2022-04-02

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Additional information on 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid

3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS No. 1804372-40-4)

3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid, with the CAS registry number 1804372-40-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemistry. This compound belongs to the class of pyridine carboxylic acids, which are known for their diverse biological activities and potential applications in drug development and pest control.

The molecular structure of 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid is characterized by a pyridine ring substituted with a chlorine atom at position 3, a difluoromethyl group at position 5, a methoxy group at position 4, and a carboxylic acid group at position 2. These substituents contribute to the compound's unique physicochemical properties, including its solubility, stability, and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel herbicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a promising candidate for controlling invasive weeds without adversely affecting crop plants. Researchers have also explored its role as an intermediate in the synthesis of more complex molecules with enhanced biological activity.

In terms of synthesis, 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid can be prepared through a multi-step process involving nucleophilic aromatic substitution, fluorination, and oxidation reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity while minimizing environmental impact.

The compound's pharmacokinetic properties have also been investigated, revealing favorable absorption and distribution profiles in preclinical models. This suggests that it could be developed into an orally bioavailable drug with applications in treating parasitic infections or other conditions where specific enzyme inhibition is required.

Moreover, the incorporation of fluorine atoms into the structure of 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid enhances its lipophilicity and metabolic stability, making it an attractive scaffold for further chemical modifications. These modifications could potentially lead to derivatives with improved efficacy and reduced toxicity.

In conclusion, 3-Chloro-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS No. 1804372-40-4) represents a valuable compound with significant potential in multiple areas of chemical research and application. Its unique structure and promising biological activities make it a subject of ongoing investigation, with continued advancements expected in its synthesis, characterization, and therapeutic utilization.